Cas no 6266-86-0 (1,4-bis[(2,5-dimethylphenyl)sulfonyl]piperazine)

• Product Name: 1,4-bis[(2,5-dimethylphenyl)sulfonyl]piperazine
• CAS No: 6266-86-0
• MF: C₂₀H₂₆N₂O₄S₂
• MW: 422.56144285202
• CID: 957130
• PubChem ID: 235426
• Update Time: 2025-04-19

1,4-bis[(2,5-dimethylphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis[(2,5-dimethylphenyl)sulfonyl]piperazine
• 1,4-Bis-(2,5-dimethyl-benzenesulfonyl)-piperazine
• 6266-86-0
• Oprea1_270846
• DTXSID40284327
• 1,4-bis((2,5-dimethylphenyl)sulfonyl)piperazine
• Oprea1_350127
• AKOS000595583
• NSC36801
• NSC-36801
• Z45412196
• AP-263/40221239
• F0285-0171

• Inchi： 1S/C20H26N2O4S2/c1-15-5-7-17(3)19(13-15)27(23,24)21-9-11-22(12-10-21)28(25,26)20-14-16(2)6-8-18(20)4/h5-8,13-14H,9-12H2,1-4H3
• InChI Key： XFOXBBQUZHYPFR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CCN(CC1)S(C1C=C(C)C=CC=1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 422.13358
• Monoisotopic Mass: 422.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 74.76